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Compound of Interest

Compound Name:
2-Chloro-1-(4-

ethylphenyl)ethanone

Cat. No.: B1598609 Get Quote

2-Chloro-1-(4-ethylphenyl)ethanone, with the CAS Number 50690-09-0, is a halogenated

aromatic ketone.[1][2] Molecules of this class are pivotal intermediates in organic synthesis,

particularly in the pharmaceutical industry, where they serve as building blocks for more

complex biologically active molecules. The precise characterization of such compounds is

paramount to ensure the integrity of synthetic pathways and the purity of final products. ¹³C

NMR spectroscopy is an indispensable tool for this purpose, offering unambiguous insights into

the carbon framework of a molecule.

Molecular Structure and Carbon Environment
Analysis
Understanding the molecular structure is the first step in predicting and interpreting a ¹³C NMR

spectrum. 2-Chloro-1-(4-ethylphenyl)ethanone possesses a distinct set of carbon

environments that will give rise to a unique spectral signature.
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Caption: A logical workflow for the acquisition and interpretation of the ¹³C NMR spectrum of 2-
Chloro-1-(4-ethylphenyl)ethanone.

Conclusion
The ¹³C NMR spectrum of 2-Chloro-1-(4-ethylphenyl)ethanone can be confidently predicted

and interpreted through a systematic approach grounded in the fundamental principles of NMR

spectroscopy. By understanding the influence of the various functional groups on the carbon

chemical shifts and by following a rigorous experimental and analytical workflow, ¹³C NMR

serves as a powerful and definitive tool for the structural verification and purity assessment of

this important synthetic intermediate. For unambiguous assignment, especially of the closely

spaced aromatic signals, advanced NMR techniques such as DEPT (Distortionless

Enhancement by Polarization Transfer) and 2D NMR (HSQC, HMBC) experiments are highly

recommended.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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